Cas no 496881-03-9 (2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]-)

• Product Name: 2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]-
• CAS No: 496881-03-9
• MF: C₁₃H₈BrNO₂S₂
• MW: 354.242119789124
• CID: 1536490
• Update Time: 2024-08-24

2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]-
• 5-[4-(5-Bromo-thiophen-2-yl)-4-oxo-butyryl]-thiophene-2-carbonitrile

• Inchi： 1S/C13H8BrNO2S2/c14-13-6-5-12(19-13)10(17)3-2-9(16)11-4-1-8(7-15)18-11/h1,4-6H,2-3H2
• InChI Key： LJEUSIOUMZQVOJ-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(C(=O)CCC(C2SC(Br)=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 352.91804

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 545.0±50.0 °C(Predicted)
• PSA: 57.93